Cas no 119738-13-5 (1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol)

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group at the 3-position and a hydroxyethyl moiety at the 5-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxadiazole ring contributes to its metabolic stability, while the hydroxyl group enhances solubility and provides a handle for further functionalization. Its balanced lipophilicity and polarity make it suitable for applications requiring precise molecular tuning. The compound’s synthetic versatility and robust stability under various conditions underscore its utility in medicinal chemistry and material science research.

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol structure

119738-13-5 structure

Product Name:1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol

CAS No:119738-13-5

MF:C₅H₈N₂O₂

MW:128.129220962524

CID:132268

PubChem ID:19764155

Update Time:2025-11-07

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole-5-methanol, alpha,3-dimethyl- (9CI)
- 1,2,4-Oxadiazole-5-methanol,a,3-dimethyl-
- CS-0200421
- 119738-13-5
- E82390
- Z1124735945
- 1,2,4-Oxadiazole-5-methanol,alpha,3-dimethyl-(9ci)
- EN300-73549
- SCHEMBL9449738
- AKOS012650509
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
- 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanol
- 1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol
- Inchi： 1S/C5H8N2O2/c1-3(8)5-6-4(2)7-9-5/h3,8H,1-2H3
- InChI Key： IZIZOMNWXFKESX-UHFFFAOYSA-N
- SMILES： O1C(C(C)O)=NC(C)=N1

Computed Properties

Exact Mass: 128.05864
Monoisotopic Mass: 128.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.2A^2
XLogP3: 0.1

Experimental Properties

PSA: 59.15

1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B496438-10mg	1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5		10mg	$ 50.00	2022-06-07
TRC	B496438-50mg	1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5		50mg	$ 160.00	2022-06-07
TRC	B496438-100mg	1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5		100mg	$ 250.00	2022-06-07
Chemenu	CM488580-1g	1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanol	119738-13-5	97%	1g	$602	2023-02-18
Enamine	EN300-73549-0.05g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5	95%	0.05g	$135.0	2023-05-03
Enamine	EN300-73549-0.1g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5	95%	0.1g	$202.0	2023-05-03
Enamine	EN300-73549-0.25g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5	95%	0.25g	$289.0	2023-05-03
Enamine	EN300-73549-0.5g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5	95%	0.5g	$480.0	2023-05-03
Enamine	EN300-73549-1.0g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5	95%	1g	$614.0	2023-05-03
Enamine	EN300-73549-2.5g	1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	119738-13-5	95%	2.5g	$1202.0	2023-05-03